Benzyl alcohol

• CAS No.: 100-51-6
• Product Name: Benzyl alcohol
• Molecular Formula: C7H8O; C7H8O; C6H5CH2OH; C6H5CH2OH
• Molecular Weight: 108.14 g/mol
• IUPAC Name: phenylmethanol
• Standard InChI: InChI=1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2
• Standard InChIKey: WVDDGKGOMKODPV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CO
• Canonical SMILES: C1=CC=C(C=C1)CO
• Boiling Point: 401 °F at 760 mm Hg (NTP, 1992); 205.3 °C, 478 K, 402 °F; 205.3 °C; 205 °C; 401°F
• Colorform: Water-white liquid
• Density: 1.05 at 1515 °F (USCG, 1999); d1515 1.05; 1.0419 g/cu cm at 24 °C; Relative density (water = 1): 1.04; 1.040-1.050; 1.05
• Flash Point: 213 °F (NTP, 1992); 213 °F (closed cup); 220 °F (open cup); 220 °F (105 °C) (open cup); 200 °F (93 °C) (closed cup); 96 °C (205 °F) (Closed cup); 93 °C c.c.; 213°F
• Melting Point: 4.5 °F (NTP, 1992); -15..2 °C, 258 K, 5 °F; -15.2 °C; Fp -15.2 °; -15.2°C; -15 °C; 4.5°F
• Physical Description: Benzyl alcohol appears as a clear colorless liquid with a pleasant odor. Slightly denser than water. Flash point 194°F. Boiling point 401°F. Contact may irritate skin, eyes, and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.; Liquid; Colourless, clear liquid with a faint, aromatic odour; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless liquid with a slightly pungent, faint aromatic, fruity odour; A clear colorless liquid with a pleasant odor.
• Description: Benzyl alcohol, also known as alpha-toluenol or benzenemethanol, belongs to the class of organic compounds known as benzyl alcohols. These are organic compounds containing the phenylmethanol substructure. Benzyl alcohol exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Benzyl alcohol has been detected in multiple biofluids, such as feces and saliva. Benzyl alcohol exists in all eukaryotes, ranging from yeast to humans. Benzyl alcohol is also a parent compound for other transformation products, including but not limited to, 2, 4-dimethyl-6-oxo-3-pyrancarboxylic acid (3-nitrophenyl)methyl ester, benzyl trimethylsilyl ether, and 6-amino-5, 7, 7-tricyano-8-pyridin-4-yl-1, 3, 8, 8a-tetrahydroisoquinoline-2-carboxylic acid (phenylmethyl) ester. Benzyl alcohol is a sweet, balsamic, and berry tasting compound that can be found in a number of food items such as strawberry, small-leaf linden, napa cabbage, and kai-lan. This makes benzyl alcohol a potential biomarker for the consumption of these food products.; Benzyl alcohol appears as a clear colorless liquid with a pleasant odor. Slightly denser than water. Flash point 194°F. Boiling point 401°F. Contact may irritate skin, eyes, and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.; Benzyl alcohol is an aromatic alcohol that consists of benzene bearing a single hydroxymethyl substituent. It has a role as a solvent, a metabolite, an antioxidant and a fragrance.
• Shelf Life: Oxidizes slowly, therefore remains stable for long time; It is slowly oxidized to benzaldehyde and benzoic acid on exposure to air ... .; Hygroscopic. Stable under recommended storage conditions. Test for peroxide formation before distillation or evaporation. Test for peroxide formation or discard after 1 year.
• Solubility: 10 to 50 mg/mL at 70° F (NTP, 1992); 33 mg/mL, clear, colorless; 0.37 M; Soluble in water, ethanol and ether; 42.9 mg/mL at 25 °C; In water, 42,900 mg/L at 25 °C; In water, 35,000 mg/L at 20 °C; Soluble in benzene, methanol, chloroform, ethanol, ether, methanol, chloroform and acetone; One gram dissolves in 25 mL water; one vol dissolves in 1.5 vols of 50% ethyl alcohol; freely soluble in 50% alcohol; miscible with absolute and 94% alcohol, ether, chloroform.; Solubility in water, g/100ml: 4; slightly soluble in water, soluble in organic solvents, oils; miscible at room temperature (in ethanol)
• Synonyms: Phenylmethanol, Benzenemethanol, Phenylcarbinol, Benzoyl alcohol
• Vapor Density: 3.72 (NTP, 1992) (Relative to Air); 3.72 (Air = 1); Relative vapor density (air = 1): 3.7; 3.72
• Vapor Pressure: 0.1 mm Hg at 68 °F ; 1 mm Hg at 136° F (NTP, 1992); 0.09 mmHg; 0.094 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 13.2; 0.1 mmHg@68°F
• PubChem Compound: 244
• Last Modified: Nov 11 2021